(1-(6-thiomorpholinopyrimidin-4-yl)-1H-imidazol-4-yl)(4-(m-tolyl)piperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1-(6-thiomorpholinopyrimidin-4-yl)-1H-imidazol-4-yl)(4-(m-tolyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C23H27N7OS and its molecular weight is 449.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Agents
Compounds with a piperazinyl oxazolidinone structure, which is related to the chemical , have been studied for their antibacterial properties. These compounds, including the morpholine and piperazine derivatives, have shown significant activity against gram-positive pathogens and methicillin-resistant Staphylococcus aureus, as well as some anaerobic organisms (Tucker et al., 1998). Additionally, novel thiazolopyrazine-incorporated tetracyclic quinolone antibacterials with a unique structure have been synthesized and demonstrated potent in vitro and in vivo activity against Gram-positive and Gram-negative bacteria, including MRSA (Inoue et al., 1994).
Anticancer Applications
Compounds bearing imidazo[2,1-b]thiazole scaffolds, similar to the chemical , have shown cytotoxicity against human cancer cell lines. One compound, in particular, showed potential inhibition against MDA-MB-231 breast cancer cells (Ding et al., 2012). Another study synthesized a series of imidazo[1,2-a]pyrimidine Mannich bases, which displayed antiproliferative activity against various human cancer cell lines, indicating their potential as cancer therapeutics (Aeluri et al., 2015).
Anti-Inflammatory and Analgesic Agents
Novel compounds derived from visnagenone and khellinone, which share a similar structure with the chemical , were synthesized and showed significant COX-2 inhibitory activity, as well as analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020). Furthermore, another study synthesized furochromenylideneamino-2-substituted pyrimidin-4-ones and related compounds, which also demonstrated promising analgesic and anti-inflammatory activities (Abu‐Hashem & Youssef, 2011).
Anti-Hyperglycemic Activity
Carboximidamides derived from cyanamides linked with pyrimidine moiety, related to the chemical , have shown significant anti-hyperglycemic activity. These compounds caused a notable decrease in serum glucose levels and restored serum levels of liver and kidney function biomarkers in diabetic-treated groups (Moustafa et al., 2021).
properties
IUPAC Name |
[4-(3-methylphenyl)piperazin-1-yl]-[1-(6-thiomorpholin-4-ylpyrimidin-4-yl)imidazol-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N7OS/c1-18-3-2-4-19(13-18)27-5-7-29(8-6-27)23(31)20-15-30(17-26-20)22-14-21(24-16-25-22)28-9-11-32-12-10-28/h2-4,13-17H,5-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIDRYERRMIAXOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3=CN(C=N3)C4=CC(=NC=N4)N5CCSCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N7OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.